3-(aminomethyl)-N,N-diethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
Overview
Description
“3-(aminomethyl)-N,N-diethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine” is a chemical compound with the CAS Number: 2126159-74-6 . It has a molecular weight of 265.14 . The compound is stored at a temperature of 4 degrees Celsius and is in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H12N6.2ClH/c1-13(2)7-4-3-6-10-11-8(5-9)14(6)12-7;;/h3-4H,5,9H2,1-2H3;2*1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Physical And Chemical Properties Analysis
The compound is a powder and is stored at a temperature of 4 degrees Celsius . Its molecular weight is 265.14 .
Scientific Research Applications
Antibacterial Activity
Triazolopyridazine derivatives have been tested for their antibacterial activities. For example, certain derivatives have shown effectiveness against bacteria such as Staphylococcus aureus (S. aureus) and Escherichia coli (E. coli) by determining their minimum inhibitory concentrations (MICs) .
Synthetic Approaches in Medicinal Chemistry
These compounds are used in synthetic approaches within medicinal chemistry. A Pfizer patent details the use of triazolopyridazine derivatives in forming other complex compounds that could have various medicinal applications .
Inhibition of Receptor Tyrosine Kinase
Some triazolopyridazine derivatives have been studied for their ability to inhibit receptor tyrosine kinase c-Met, which is involved in various cellular processes including cancer progression .
Anti-Metastatic Properties
There is evidence that certain triazolopyridazine compounds can significantly inhibit metastatic and infiltrative properties in cancer cells, suggesting potential applications in cancer treatment .
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with a triazolo-pyridazine structure have been found to exhibit antibacterial activities . They may target bacterial cells and disrupt their growth and replication.
Biochemical Pathways
The affected pathways would depend on the specific targets of the compound. For antibacterial compounds, they might interfere with essential biochemical pathways in bacteria, such as cell wall synthesis, protein synthesis, or DNA replication .
Result of Action
The molecular and cellular effects would depend on the compound’s mode of action and its targets. For antibacterial compounds, the result is typically the death of the bacterial cells or the inhibition of their growth .
properties
IUPAC Name |
3-(aminomethyl)-N,N-diethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N6/c1-3-15(4-2)9-6-5-8-12-13-10(7-11)16(8)14-9/h5-6H,3-4,7,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGLHBURXYHEMMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NN2C(=NN=C2CN)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.